![molecular formula C15H24 B1264184 (1S,6S)-alpha-himachalene](/img/structure/B1264184.png)
(1S,6S)-alpha-himachalene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(1S,6S)-alpha-himachalene is a trans-alpha-himachalene. It is an enantiomer of a (1R,6R)-alpha-himachalene.
Scientific Research Applications
Antifungal Activity
- Antifungal Properties : Beta-himachalene derivatives, including 6α,7α-Dihydroxy-β-himachalene, showed significant antifungal activity against the phytopathogen Botrytis cinerea. This suggests potential use in developing natural product-based fungicides (Daoubi et al., 2005).
Chemical Synthesis and Structural Analysis
- Synthesis of Himachalenes : Studies on the synthesis of α- and β-Himachalene from various starting materials have been documented, providing insights into the chemical structure and potential for laboratory synthesis (Oppolzer & Snowden, 1981).
Biological Applications
- Neurophysiological Responses and Attraction in Sandflies : (1S,3S,7R)-3-methyl-alpha-himachalene from male sandflies induces neurophysiological responses and attracts both male and female sandflies, suggesting a role in insect communication and potentially in pest control strategies (Spiegel et al., 2005).
Novel Derivatives and Applications
- New Himachalene Derivatives : Research has led to the synthesis of novel antimicrobial aryl himachalene derivatives from naturally occurring himachalenes, indicating potential applications in antimicrobial treatments (Chaudhary et al., 2014).
- Biological Activity Studies : A new β-amino-α,β-unsaturated ketone-based himachalene derivative was synthesized and characterized, including its potential biological activities against certain enzymes, highlighting its pharmaceutical potential (Ait El Had et al., 2022).
properties
Molecular Formula |
C15H24 |
---|---|
Molecular Weight |
204.35 g/mol |
IUPAC Name |
(4aS,9aS)-3,5,5-trimethyl-9-methylidene-2,4a,6,7,8,9a-hexahydro-1H-benzo[7]annulene |
InChI |
InChI=1S/C15H24/c1-11-7-8-13-12(2)6-5-9-15(3,4)14(13)10-11/h10,13-14H,2,5-9H2,1,3-4H3/t13-,14+/m1/s1 |
InChI Key |
ZJSIKVDEOWWVEH-KGLIPLIRSA-N |
Isomeric SMILES |
CC1=C[C@H]2[C@H](CC1)C(=C)CCCC2(C)C |
Canonical SMILES |
CC1=CC2C(CC1)C(=C)CCCC2(C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.